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Compound of Interest

Compound Name:
5-Bromo-2-methyl-1,3-

dinitrobenzene

Cat. No.: B1282729 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-methyl-1,3-dinitrobenzene

Introduction
5-Bromo-2-methyl-1,3-dinitrobenzene (also known as 4-Bromo-2,6-dinitrotoluene) is a

halogenated nitroaromatic compound used in various organic synthesis applications within

research and development.[1][2] Its molecular structure, characterized by a benzene ring

substituted with a bromine atom, a methyl group, and two nitro groups, imparts specific

reactivity and, consequently, significant health and safety hazards. Nitroaromatic compounds,

as a class, are recognized for their potential toxicity and explosive properties.[2] This guide

provides a comprehensive overview of the critical safety protocols and handling procedures

necessary to mitigate risks when working with this chemical. It is intended for laboratory

personnel, including researchers, chemists, and drug development professionals, who are

responsible for handling this compound.

Hazard Identification and Physicochemical
Properties
A thorough understanding of the hazards associated with 5-Bromo-2-methyl-1,3-
dinitrobenzene is the foundation of a robust safety plan. The primary risks involve its potential

toxicity, reactivity, and hazards upon decomposition. While comprehensive toxicological data is
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not available for this specific compound, the data for structurally related nitroaromatic and

halogenated compounds provide a basis for prudent handling.[1][3]

GHS Classification and Hazards
While a specific GHS classification is not universally established, related compounds suggest

potential for acute toxicity, skin irritation, and eye irritation.[4] One available safety data sheet

suggests it is classified as a toxic solid for transport purposes.[1] A key safety concern for

dinitro-aromatic compounds is the potential for explosive decomposition, especially with heat,

shock, or friction.[2]

Physicochemical Data Summary
The physical and chemical properties of a substance are critical for assessing its potential for

exposure (e.g., via dust formation) and for designing appropriate storage and handling

protocols.

Property Value Source(s)

Chemical Formula C₇H₅BrN₂O₄ [2][5]

Molecular Weight 261.03 g/mol [5]

Appearance Brown crystalline solid [2]

Melting Point 86-88 °C [1]

Boiling Point 314.2 °C (Predicted) [2]

Density 1.793 g/cm³ [1]

Flash Point 143.8 °C [1]

Solubility

Soluble in organic solvents

such as ethanol, acetone, and

dimethylformamide.

[2]

Risk Assessment and Control Measures
A systematic risk assessment must be performed before any experiment involving 5-Bromo-2-
methyl-1,3-dinitrobenzene. The workflow below outlines the critical decision-making process
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to establish appropriate safety controls.
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Start: Planned Experiment with
5-Bromo-2-methyl-1,3-dinitrobenzene

Assess Scale & Quantity
(mg, g, >10g)

Assess Process Conditions
(Heating, Grinding, Pressure)

Quantity Defined

Assess Potential Exposure
(Dust, Aerosol, Contact)

Conditions Defined

Standard Controls:
- Chemical Fume Hood

- Standard PPE (Gloves, Goggles, Lab Coat)

Low Risk
(e.g., <1g, ambient temp, solution)

Enhanced Controls:
- Add Face Shield

- Use Non-Sparking Tools
- Consider Respiratory Protection

Moderate Risk
(e.g., >1g solid, heating)

Maximum Controls:
- Designated Work Area

- Respiratory Protection Mandatory
- Blast Shield / Remote Handling

High Risk
(e.g., large scale, grinding)
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Emergency Event

Chemical Spill

Personnel Exposure

Fire

Minor Spill:
1. Alert others
2. Don PPE

3. Contain with inert absorbent
4. Collect & dispose as hazardous waste

5. Decontaminate area

Contained in hood

Major Spill:
1. Evacuate area

2. Call emergency services
3. Prevent entry

Outside hood / Large quantity

Skin Contact:
1. Remove contaminated clothing

2. Wash area with soap & water for 15 min
3. Seek medical attention

Eye Contact:
1. Flush with water for 15 min at eyewash station

2. Remove contact lenses if possible
3. Seek immediate medical attention

Inhalation:
1. Move to fresh air

2. Call for medical assistance

Small Fire:
1. Use CO₂, dry chemical, or foam extinguisher

2. Do not use water jet

Incipient stage

Large Fire:
1. Activate alarm
2. Evacuate area

3. Call fire department

Spreading

Click to download full resolution via product page

Caption: Decision-Making Workflow for Emergency Response.
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Spill Management
Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure maximum ventilation. [1][4]2. Control Ignition Sources: Remove all sources of

ignition. [1]3. Containment: For small spills, contain the material using an inert absorbent like

sand, vermiculite, or silica gel. [4]Do not use combustible materials like paper towels. [4]4.

Cleanup: Carefully scoop the absorbed material into a labeled, sealable hazardous waste

container. [4]Avoid creating dust. [1]5. Decontamination: Clean the spill area with a suitable

solvent and then wash thoroughly with soap and water. [4]

First Aid Measures
Medical attention should be sought for any significant exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention. [6]* Skin Contact: Immediately remove all

contaminated clothing. [1]Wash the affected skin area with plenty of soap and water for at

least 15 minutes. [6][7]* Eye Contact: Immediately flush the eyes with copious amounts of

water for at least 15 minutes, holding the eyelids open. [1][7]Seek immediate medical

attention. [8]* Ingestion: Do NOT induce vomiting. [7][8]Rinse the mouth with water and seek

immediate medical attention. [1]

Fire Fighting
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish fires. [1]* Protective Actions: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear. [1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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